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Compound of Interest

Compound Name: 4-Chlorobenzenesulfonylurea
CAS No.: 22663-37-2
Cat. No.: B1214285
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, biological
activity, and potential applications of 4-Chlorobenzenesulfonylurea. It is designed to be a
valuable resource for professionals in the fields of medicinal chemistry, pharmacology, and
drug development, offering both foundational knowledge and practical insights.

Core Chemical Identity and Physicochemical
Properties

4-Chlorobenzenesulfonylurea, with the CAS registry number 22663-37-2, is a sulfonylurea
compound. The sulfonylurea functional group is a cornerstone in various therapeutic agents,
most notably in the management of type 2 diabetes mellitus.

Table 1: Chemical Identifiers and Properties of 4-Chlorobenzenesulfonylurea
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Property Value Source(s)

CAS Number 22663-37-2 [1][2]

IUPAC Name (4-chlorobenzenesulfonyl)urea  [1][2]
4-Chlorophenylsulfonylurea, N-

Synonyms (4-Chlorophenylsulfonyl)urea, [3]

p-Chlorobenzenesulfonylurea

Molecular Formula

C7H7CIN203S

[1]14]

Molecular Weight

234.66 g/mol

[3]4]

NC(=O)NS(=0)
SMILES o
(=0)C1=CC=C(Cl)C=C1

AZEPYUPSYWCRBG-
INChl Key [1][5]
UHFFFAOYSA-N

White to almost white powder

Appearance or crystal [3]
Melting Point 167.0t0 171.0 °C [31[6]
Density (Predicted) 1.535 + 0.06 g/cm?3 [3][6]
pKa (Predicted) 453 +0.10 [3]

It is important to note that while predicted values for properties like pKa are useful for initial
assessments, experimentally determined values are crucial for applications in drug
development, such as formulation and pharmacokinetic modeling.[7][8]

Synthesis of 4-Chlorobenzenesulfonylurea

The synthesis of sulfonylureas can be achieved through several established chemical routes. A
common and direct method involves the reaction of a sulfonamide with an isocyanate. For 4-
Chlorobenzenesulfonylurea, this would involve the reaction of 4-chlorobenzenesulfonamide
with an isocyanate precursor.

Representative Synthetic Pathway
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Caption: General synthetic scheme for 4-Chlorobenzenesulfonylurea.

Detailed Experimental Protocol (Adapted from General
Sulfonylurea Synthesis)

This protocol is a representative example adapted from established methods for sulfonylurea
synthesis.[9] Researchers should optimize conditions based on their specific laboratory setup
and available reagents.

Materials:

e 4-Chlorobenzenesulfonyl chloride

e Urea

e Pyridine (anhydrous)

e Dichloromethane (DCM, anhydrous)

e Hydrochloric acid (1 M)

» Saturated sodium bicarbonate solution

e Brine
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e Anhydrous magnesium sulfate or sodium sulfate

¢ Round-bottom flask

e Magnetic stirrer

e Dropping funnel

e |ce bath

e Separatory funnel

 Rotary evaporator

Procedure:

e Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve urea (1.0
equivalent) in anhydrous pyridine. Cool the mixture to 0 °C in an ice bath with stirring.

» Addition of Sulfonyl Chloride: Dissolve 4-chlorobenzenesulfonyl chloride (1.1 equivalents) in
anhydrous DCM and add it to the dropping funnel. Add the sulfonyl chloride solution
dropwise to the stirred urea solution over 30-60 minutes, maintaining the temperature at 0
°C.

o Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for 12-18 hours.

o Work-up:

o Cool the reaction mixture in an ice bath and quench by the slow addition of 1 M HCI to
neutralize the pyridine.

o Transfer the mixture to a separatory funnel and extract with DCM.

o Wash the organic layer sequentially with 1 M HCI, saturated sodium bicarbonate solution,
and brine.
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o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) to yield pure 4-Chlorobenzenesulfonylurea.

Mechanism of Action and Biological Activity

The primary and most well-characterized mechanism of action for sulfonylureas is the
modulation of ATP-sensitive potassium (KATP) channels in pancreatic -cells.[10][11]

Signaling Pathway: Sulfonylurea-Induced Insulin
Secretion
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Caption: Mechanism of sulfonylurea-induced insulin secretion.
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This pathway highlights how 4-Chlorobenzenesulfonylurea, by binding to the sulfonylurea
receptor 1 (SUR1) subunit of the KATP channel, initiates a cascade of events leading to insulin
release.[11][12] This is the fundamental mechanism behind the use of sulfonylureas in treating
type 2 diabetes.

Broader Biological Activity Profile

Beyond its expected role as a potential modulator of insulin secretion, 4-
Chlorobenzenesulfonylurea has been included in the Tox21 10K compound library, a large-
scale screening program to assess the toxicological potential of a diverse range of chemicals.
[13][14][15] The publicly available data from these high-throughput screening assays can
provide valuable insights into the off-target effects and potential alternative therapeutic
applications of this compound. Researchers are encouraged to consult the Tox21 data browser
for specific assay results for CAS 22663-37-2.[16]

Recent research has also explored the potential of other sulfonylurea derivatives as
antimicrobial and anticancer agents.[1][6][17][18][19] While specific data for 4-
Chlorobenzenesulfonylurea in these contexts is limited, the general findings suggest that the
sulfonylurea scaffold is a promising starting point for the development of novel therapeutics in
these areas.

Applications in Drug Discovery and Development

The structural features of 4-Chlorobenzenesulfonylurea make it a valuable building block in
medicinal chemistry, particularly in the context of multicomponent reactions.

Multicomponent Reactions (MCRS)

MCRs, such as the Ugi four-component reaction, are powerful tools in drug discovery for the
rapid generation of diverse chemical libraries.[2][20] 4-Chlorobenzenesulfonylurea, with its
reactive functional groups, can potentially serve as a key component in such reactions to
synthesize complex molecules with a wide range of biological activities.

Representative Ugi Four-Component Reaction Workflow
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Caption: General workflow of the Ugi four-component reaction.[21]

While a specific protocol for the use of 4-Chlorobenzenesulfonylurea in an Ugi reaction is not
readily available, its structure suggests it could potentially be used as a component to introduce
the 4-chlorobenzenesulfonyl moiety into the final product, thereby creating novel compounds
for biological screening.

Analytical Methods

The detection and quantification of 4-Chlorobenzenesulfonylurea in various matrices, such
as biological fluids or reaction mixtures, can be achieved using standard analytical techniques.
High-performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS) is a
powerful and commonly used method for the analysis of sulfonylureas and other small
molecules.

Safety and Handling

As with all chemicals, 4-Chlorobenzenesulfonylurea should be handled with appropriate
safety precautions in a laboratory setting. It is recommended to consult the Safety Data Sheet
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(SDS) for detailed information on handling, storage, and disposal.

Conclusion

4-Chlorobenzenesulfonylurea is a compound with a well-defined chemical structure and
belongs to the pharmacologically significant class of sulfonylureas. While its primary expected
biological activity is related to the modulation of KATP channels and insulin secretion, its
potential as a building block in multicomponent reactions for drug discovery and the emerging
interest in the broader biological activities of sulfonylureas make it a compound of interest for
further investigation. This guide provides a solid foundation for researchers and drug
development professionals to understand and utilize 4-Chlorobenzenesulfonylurea in their
work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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